Cas no 41638-59-9 (2-Methyl-1-naphthalenesulfonic acid)

• Product Name: 2-Methyl-1-naphthalenesulfonic acid
• CAS No: 41638-59-9
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 927186
• Update Time: 2023-08-02

2-Methyl-1-naphthalenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• methylnaphthalenesulphonic acid
• 2-methylnaphthalene-1-sulfonic acid
• 2-Methyl-1-naphthalenesulfonic acid
• 3UII185XZ7
• METHYLNAPHTHALENESULFONIC ACID
• methyl-naphthalene-sulfonic acid
• 1-Naphthalenesulfonic acid, 2-methyl-
• Q27258046

• Inchi： 1S/C11H10O3S/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14/h2-7H,1H3,(H,12,13,14)
• InChI Key： WODGMMJHSAKKNF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=C2C=CC=CC=12)(=O)(=O)O

Computed Properties

• Exact Mass: 222.035065
• Monoisotopic Mass: 222.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.366
• Refractive Index: 1.649